Cas no 1349606-58-1 (1-(Benzo[d][1,3]dioxol-5-yl)azetidine)

• Product Name: 1-(Benzo[d][1,3]dioxol-5-yl)azetidine
• CAS No: 1349606-58-1
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 842908
• PubChem ID: 71464269
• Update Time: 2025-10-31

1-(Benzo[d][1,3]dioxol-5-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[d][1,3]dioxol-5-yl)azetidine
• 1-(1,3-Benzodioxol-5-yl)azetidine
• Azetidine, 1-(1,3-benzodioxol-5-yl)-
• SCHEMBL24434520
• DB-328651
• 1349606-58-1
• 1-(2H-1,3-Benzodioxol-5-yl)azetidine
• DTXSID30856037
• SB51694

• Inchi： 1S/C10H11NO2/c1-4-11(5-1)8-2-3-9-10(6-8)13-7-12-9/h2-3,6H,1,4-5,7H2
• InChI Key： YWAHMXSIBPASGL-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)N1CCC1

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.7Ų

Additional information on 1-(Benzo[d][1,3]dioxol-5-yl)azetidine

Recent Advances in the Study of 1-(Benzo[d][1,3]dioxol-5-yl)azetidine (CAS: 1349606-58-1): A Comprehensive Research Brief

The compound 1-(Benzo[d][1,3]dioxol-5-yl)azetidine (CAS: 1349606-58-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a benzo[d][1,3]dioxole moiety fused with an azetidine ring, has shown promising potential in various therapeutic applications. The unique structural characteristics of this compound, including its rigid bicyclic framework and electron-rich aromatic system, make it an attractive scaffold for drug discovery and development.

Recent studies have focused on the synthesis and pharmacological evaluation of 1-(Benzo[d][1,3]dioxol-5-yl)azetidine and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported the development of a novel synthetic route for this compound, utilizing a palladium-catalyzed cross-coupling reaction between 5-bromobenzo[d][1,3]dioxole and azetidine derivatives. This method demonstrated improved yield (78%) and purity (>99%) compared to previous approaches, facilitating further biological investigations.

Pharmacological screening has revealed that 1-(Benzo[d][1,3]dioxol-5-yl)azetidine exhibits selective binding affinity for serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. In vitro studies using HEK293 cells expressing human serotonin receptors showed an IC₅₀ of 42 nM for 5-HT_2A, suggesting potential applications in neurological disorders. Molecular docking simulations have provided insights into the binding mode, with the azetidine nitrogen forming a crucial hydrogen bond with Asp155 in the receptor's binding pocket.

Beyond its neurological applications, recent research has explored the compound's potential in oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain derivatives of 1-(Benzo[d][1,3]dioxol-5-yl)azetidine exhibit potent inhibitory activity against histone deacetylases (HDACs), particularly HDAC6, with IC₅₀ values in the low micromolar range. These findings open new avenues for the development of epigenetic therapies for cancer treatment.

The metabolic stability and pharmacokinetic properties of 1-(Benzo[d][1,3]dioxol-5-yl)azetidine have also been investigated. In vivo studies in rodent models showed favorable blood-brain barrier penetration, with a brain-to-plasma ratio of 0.85 at 2 hours post-administration. The compound demonstrated moderate plasma clearance (23 mL/min/kg) and a half-life of approximately 3.5 hours, suggesting reasonable drug-like properties for further optimization.

Current research directions include structure-activity relationship (SAR) studies to optimize the pharmacological profile of 1-(Benzo[d][1,3]dioxol-5-yl)azetidine derivatives. Recent work has focused on modifications to the azetidine ring, including N-substitution and ring fusion, to enhance receptor selectivity and metabolic stability. These efforts have led to the identification of several lead compounds with improved therapeutic indices.

In conclusion, 1-(Benzo[d][1,3]dioxol-5-yl)azetidine (CAS: 1349606-58-1) represents a versatile scaffold with multiple therapeutic applications. The recent advances in its synthesis, pharmacological characterization, and structural optimization highlight its potential as a valuable tool compound and drug candidate. Future research should focus on further elucidating its mechanism of action and advancing promising derivatives through preclinical development.